3-Pyridinecarboxamide, 5-mercapto-N,N-dimethyl-

• CAS RN: 801316-03-0
• Molecular Formula: C8H10N2OS
• Molecular Weight: 182.25 g/mol
• IUPAC Name: N,N-dimethyl-5-sulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C8H10N2OS/c1-10(2)8(11)6-3-7(12)5-9-4-6/h3-5,12H,1-2H3
• InChI Key: KAQZRLLAJLVZBQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=CN=C1)S

Description

3-Pyridinecarboxamide, 5-mercapto-N,N-dimethyl- is a useful research compound. Its molecular formula is C8H10N2OS and its molecular weight is 182.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium thiomethoxide (3 g) was added to a stirred solution of 5-bromo-N,N-dimethyl-3-pyridinecarboxamide (2.5g, WO2000055168) in N,N-dimethylformamide (40 ml) and the suspension stirred at 100° C. for 4 h. The solvent was concentrated in vacuo, the residue dissolved in 2M sodium hydroxide (35 ml) and water (50 ml), and the solution washed with chloroform (4×75 ml). The aqueous layer was acidified with 2M hydrochloric acid to pH 4 and extracted with chloroform (5×80 ml), and the combined organic layers were washed with brine (20 ml), dried over magnesium sulphate and concentrated in vacuo to give the title compound as an orange oil (1.8 g).